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Abstract
Bismuth-210m (210mBi) is a long-lived metastable isomer of the bismuth isotope 210Bi. With

a half-life of approximately 3.04 million years, it is a synthetic radionuclide that does not occur

in nature.[1] This technical guide provides a comprehensive overview of the nuclear properties,

decay characteristics, and production of 210mBi. It also explores the potential, though currently

limited, applications in research and medicine, drawing comparisons with other bismuth

isotopes more commonly used in targeted alpha therapy. Detailed data is presented in tabular

format, and key processes are visualized through diagrams generated using the DOT

language.

Nuclear Properties and Decay Characteristics
Bismuth-210m is an alpha emitter, decaying to Thallium-206.[2][3] Its exceptionally long half-

life is a defining characteristic, distinguishing it from its ground state, 210Bi, which has a half-

life of only 5.012 days and primarily undergoes beta decay to Polonium-210.[1][4] The

significant difference in half-life and decay mode is a result of the excited nuclear state of the

210mBi isomer.
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The nuclear and decay properties of Bismuth-210m and its ground state are summarized in

the tables below for easy comparison.

Table 1: General Nuclear Properties of 210mBi and 210Bi

Property Bismuth-210m (210mBi) Bismuth-210 (210Bi)

Atomic Number (Z) 83[2][3] 83[4]

Mass Number (A) 210[2][3] 210[4]

Neutron Number (N) 127[2][3] 127[4]

Isotopic Mass 209.9841202 u[3] 209.9841202 u[4]

Excitation Energy 271.31 keV[3] Ground State

Spin and Parity 9-[3] 1-[4]

Magnetic Dipole Moment 2.728 µN[3] -0.04451 µN[4]

Quadrupole Moment 0.471 barn[3] 0.136 barn[5]

Table 2: Radioactive Decay Properties of 210mBi and 210Bi

Property Bismuth-210m (210mBi) Bismuth-210 (210Bi)

Half-Life 3.04 x 106 years[1][3] 5.012 days[1][4]

Decay Mode α (100%)[3][6] β- (~100%), α (trace)[4][7]

Daughter Nuclide 206Tl[3][6] 210Po, 206Tl[4][7]

Decay Energy 5.308 MeV (for α decay)[6] 1.1612 MeV (for β- decay)[4]

Mean Alpha Energy 5.0064 MeV[2] Not applicable

Mean Electron Energy 0.0475 MeV[2] Not applicable

Decay Scheme
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The decay of Bismuth-210m is a direct alpha decay to Thallium-206. The following diagram

illustrates this process.
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(²¹⁰ᵐBi)

Half-life: 3.04 x 10⁶ y
Spin/Parity: 9⁻

Thallium-206
(²⁰⁶Tl)
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α

Click to download full resolution via product page

Decay scheme of Bismuth-210m.

Experimental Protocols
Production of Bismuth-210m
The production of Bismuth-210, including its isomeric state 210mBi, is typically achieved

through neutron capture by the stable isotope Bismuth-209 (209Bi).[6] The reaction is denoted

as 209Bi(n,γ)210Bi.

Methodology:

Target Preparation: A high-purity Bismuth-209 target is prepared, often in the form of a thin

foil or a salt.

Neutron Irradiation: The target is placed in a nuclear reactor or another neutron source to be

irradiated with thermal or epithermal neutrons.[4] The neutron flux and irradiation time are

key parameters that determine the yield of 210Bi and 210mBi.

Isomer Ratio: The neutron capture reaction populates both the ground state (210Bi) and the

metastable state (210mBi). The ratio of the production cross-sections for these two states

depends on the energy of the incident neutrons.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b076734?utm_src=pdf-body
https://www.benchchem.com/product/b076734?utm_src=pdf-body-img
https://www.benchchem.com/product/b076734?utm_src=pdf-body
https://www.benchchem.com/product/b076734?utm_src=pdf-body
https://www.benchchem.com/product/b076734?utm_src=pdf-body
https://www.thormedical.com/alpha-emitters-for-cancer-treatment
https://www.researchgate.net/figure/Gamma-spectra-for-irradiated-bismuth-samples-without-cadmium-shield-blue-above-and_fig2_358417729
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cooling: After irradiation, the target is allowed to "cool" for a period. During this time, the

much shorter-lived ground state 210Bi (half-life 5.012 days) will decay significantly, primarily

to 210Po. The long-lived 210mBi remains.

Isolation and Characterization
Isolating 210mBi from the irradiated target and other decay products requires radiochemical

separation techniques.

Methodology:

Dissolution of Target: The irradiated bismuth target is dissolved in a suitable acid, such as

nitric acid or hydrochloric acid.

Radiochemical Separation: Various methods can be employed to separate bismuth from

other elements present, which may include the parent 209Bi and decay products like

Polonium-210. Techniques include:

Solvent Extraction: This is a highly selective method for isolating bismuth.[3]

Ion Exchange Chromatography: This technique separates ions based on their affinity for a

stationary phase.

Precipitation: Bismuth can be selectively precipitated out of solution.

Characterization: The isolated Bismuth-210m can be characterized using nuclear

spectroscopy techniques:

Alpha Spectroscopy: Used to identify and quantify the alpha particles emitted during the

decay of 210mBi, confirming its presence and activity.

Gamma Spectroscopy: Although 210mBi is primarily an alpha emitter, gamma

spectroscopy can be used to detect any associated gamma rays from the decay of its

daughter nuclide or other impurities.[1][4]
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The following diagrams illustrate the logical workflow for the production and characterization of

Bismuth-210m.
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Workflow for the production and characterization of Bismuth-210m.
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While several bismuth isotopes, notably 212Bi and 213Bi, are of significant interest for Targeted

Alpha Therapy (TAT) in oncology, the applicability of 210mBi in this field is highly limited.[2][7]

Targeted Alpha Therapy (TAT)
TAT is a promising cancer treatment modality that uses alpha-emitting radionuclides attached

to a targeting molecule (like an antibody or peptide) to selectively deliver cytotoxic radiation to

cancer cells.[7] The high linear energy transfer and short range of alpha particles make them

highly effective at killing cancer cells with minimal damage to surrounding healthy tissue.

Limitations of Bismuth-210m for TAT
The primary obstacle for the use of 210mBi in TAT is its extremely long half-life of 3.04 million

years. For a radiopharmaceutical, a much shorter half-life is desirable to ensure that the

radiation dose is delivered to the tumor over a relevant timescale (hours to days) and that the

radionuclide decays relatively quickly to minimize long-term toxicity. The ideal half-life of a

radionuclide for therapy should be comparable to the biological half-life of the targeting

molecule.

The following diagram illustrates the general principle of Targeted Alpha Therapy, for which

shorter-lived isotopes like 213Bi are suitable.
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General principle of Targeted Alpha Therapy (TAT).
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Research Applications
Despite its unsuitability for TAT, 210mBi can be a valuable tool in fundamental nuclear science

research. Its long half-life and distinct decay properties make it useful for:

Detector Calibration: As a long-lived alpha source with a well-defined alpha energy, it can be

used for the calibration of alpha spectrometers.

Nuclear Structure Studies: The study of its decay and the energy levels of its daughter

nuclide, 206Tl, provides insights into nuclear structure and decay theory.

Environmental Tracer Studies: Although not naturally occurring, its long half-life could

theoretically make it useful as a tracer in very long-term geological or environmental studies,

though practical applications are limited.

Conclusion
Bismuth-210m is a fascinating nuclear isomer with unique properties, most notably its

extremely long half-life and alpha decay mode. While these characteristics make it unsuitable

for the mainstream applications of other bismuth isotopes in targeted alpha therapy, it remains

a subject of interest for fundamental nuclear research. The production of 210mBi via neutron

activation of 209Bi is a well-understood process, and its isolation and characterization can be

achieved through standard radiochemical and spectroscopic techniques. For professionals in

drug development, understanding the properties of 210mBi helps to contextualize the selection

criteria for therapeutic radionuclides, where a balance of decay characteristics, half-life, and

production feasibility is crucial for clinical success.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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